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Compound of Interest

Compound Name: YKL-05-099

Cat. No.: B611891

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and
disposal of YKL-05-099, a potent and selective small-molecule inhibitor of Salt-Inducible
Kinases (SIKs). Adherence to these procedures is critical to ensure personal safety and
maintain a secure laboratory environment. YKL-05-099 is intended for research use only and is
not for human or veterinary use.

Immediate Safety Protocols: Personal Protective
Equipment (PPE)

When handling YKL-05-099, a comprehensive approach to personal protection is mandatory.
The following table summarizes the required PPE based on the GHS classifications of the
compound, which include acute oral toxicity, skin irritation, eye irritation, and respiratory
irritation.
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Hazard Classification

Required Personal Protective Equipment
(PPE)

Acute toxicity, Oral (Category 4)

Standard laboratory coat, nitrile or neoprene

gloves, and safety glasses.

Skin irritation (Category 2)

Chemical-resistant gloves (e.qg., nitrile or
neoprene, compliant with EN 374) and a lab
coat. Ensure gloves are inspected before use

and changed immediately if contaminated.

Eye irritation (Category 2A)

ANSI-approved safety glasses with side shields
or chemical safety goggles. A face shield may

be required for splash hazards.

Specific target organ toxicity - single exposure

(Category 3), Respiratory system

Work in a well-ventilated area, preferably within
a certified chemical fume hood. If a risk
assessment indicates the potential for aerosol
generation and inhalation, a NIOSH-approved

respirator is necessary.

Operational Plan: Step-by-Step Handling

Procedures

A systematic workflow is essential for the safe handling of YKL-05-099, from preparation to

experimental use.
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YKL-05-099 Handling Workflow

Preparation

Don Appropriate PPE
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Experimentation

Conduct Experiment
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Cleanup & Disposal

Decontaminate Work Surfaces

Dispose of Waste

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling YKL-05-099.
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Disposal Plan: Managing YKL-05-099 Waste

Proper disposal of YKL-05-099 and contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Storage:

e Solid Waste: Collect unused solid YKL-05-099 and any materials used for spill cleanup (e.g.,
absorbent pads) in a dedicated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Solutions containing YKL-05-099 should be collected in a separate, sealed,
and labeled hazardous waste container. Do not mix with other solvent waste streams unless
compatibility is confirmed.

o Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.

o Empty Containers: "Empty" containers of YKL-05-099 must be triple-rinsed with a suitable
solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[1] After
rinsing, deface the label and dispose of the container according to your institution's
guidelines for non-hazardous lab glass or plastic.

Disposal Procedure:

» Labeling: All waste containers must be accurately labeled with "Hazardous Waste" and the
full chemical name "YKL-05-099".

o Storage: Store waste containers in a designated satellite accumulation area, away from
incompatible materials.

» Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety
(EHS) department. Do not dispose of YKL-05-099 down the drain or in regular trash.[2][3]

Emergency Procedures: Immediate Actions

In the event of accidental exposure or a spill, immediate and appropriate action is critical.
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Emergency Scenario Immediate First Aid and Response

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) )
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Move the individual to fresh air. If breathing is

) difficult, provide oxygen. If not breathing, give
Inhalation o o ] ) )

artificial respiration. Seek immediate medical

attention.

Do NOT induce vomiting. Wash out mouth with
) water, provided the person is conscious. Never
Ingestion i i )
give anything by mouth to an unconscious

person. Seek immediate medical attention.

Evacuate the immediate area. Ensure adequate
ventilation. Wearing appropriate PPE, cover the
spill with an inert absorbent material (e.g.,

Spil vermiculite, sand, or earth).[2] Collect the
absorbed material and place it in a sealed
container for hazardous waste disposal.
Decontaminate the spill area. For large spills,

contact your institution's EHS department.

Emergency Contact Information:

In case of a chemical emergency, immediately contact your institution's emergency response
team and be prepared to provide the Safety Data Sheet (SDS) for YKL-05-099 to emergency
personnel.

This document is intended as a guide and should be supplemented by your institution's specific
safety protocols and the full Safety Data Sheet (SDS) for YKL-05-099. Building a strong safety
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culture is a shared responsibility. By adhering to these guidelines, you contribute to a safer
research environment for yourself and your colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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